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Compound of Interest

Compound Name: Tetraethylammonium bicarbonate

Cat. No.: B1610092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for
tetraethylammonium bicarbonate. The following sections detail the hazards, necessary
precautions, and emergency response protocols to ensure the safe use of this compound in a
laboratory setting. All quantitative data has been summarized into tables for clarity and ease of
comparison. Detailed procedural workflows for emergency situations are also provided.

Hazard Identification and Classification

Tetraethylammonium bicarbonate is classified as a hazardous substance. It is harmful if
swallowed and causes serious eye, skin, and respiratory system irritation.[1][2][3] It is also
considered toxic to aquatic organisms.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]
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Signal Word: Warning[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of tetraethylammonium bicarbonate
is provided in the table below.

Property Value
Molecular Formula C9H21NO3
Molecular Weight 191.27 g/mol [4]
Appearance Solid

Flash Point Not applicable

Exposure Controls and Personal Protection

Strict adherence to personal protective equipment (PPE) guidelines is mandatory when
handling tetraethylammonium bicarbonate to minimize exposure risk.

Personal Protective Equipment (PPE)

The following table outlines the required PPE for handling this chemical.
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Protection Type Specification

Safety glasses with side-shields conforming to
) EN166 or NIOSH-approved safety goggles.[2] A
Eye/Face Protection i .
face shield should be worn when there is a

splash hazard.[5]

Chemical-resistant gloves (e.qg., nitrile) tested to
a relevant standard (e.g., EN 374, US F739).[1]
_ . Disposable nitrile gloves are the minimum
Skin Protection )
requirement and should be removed
immediately after contact with the chemical.[5] A

lab coat or other protective clothing is required.

For nuisance exposures, a type P95 (US) or
type P1 (EU EN 143) particle respirator is
recommended. For higher-level protection, use
type OV/AG/P99 (US) or type ABEK-P2 (EU EN
143) respirator cartridges.[2] A NIOSH-approved

Respiratory Protection

dust mask (type N95) is also indicated.

Engineering Controls

Work with tetraethylammonium bicarbonate should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.[1][2] Appropriate
exhaust ventilation should be provided where dust is formed.[2]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment.

Handling:
» Avoid all personal contact, including inhalation of dust.[1]
e Do not eat, drink, or smoke when using this product.[1][3]

» Wash hands thoroughly with soap and water after handling.[1][3]
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» Keep containers securely sealed when not in use.[1]

¢ Avoid physical damage to containers.[1]

Storage:

e Store in a cool, dry, and well-ventilated area.[1][2]

» Keep containers tightly closed.[2]

o Store away from incompatible materials, such as strong oxidizing agents, and foodstuff

containers.[1][3]

Emergency Procedures

First Aid Measures

The following table summarizes the appropriate first aid response for different routes of

exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Wash off with soap and plenty of water. Consult
a physician.[2] Immediately flush skin with
running water for at least 15 minutes while

removing contaminated clothing and shoes.[3]

Eye Contact

Rinse cautiously with water for several minutes.
[2][3] Remove contact lenses, if present and
easy to do. Continue rinsing for at least 15

minutes and consult a physician.[2][3]

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.
Consult a physician.[2] Do NOT induce vomiting

without medical advice.[3]
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Spill Response Protocol

In the event of a spill, follow the detailed workflow below.

Minor Spill Response

-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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